Cas no 2248402-69-7 (Ethyl 1-(azepan-4-yl)triazole-4-carboxylate)

• Product Name: Ethyl 1-(azepan-4-yl)triazole-4-carboxylate
• CAS No: 2248402-69-7
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6093880
• PubChem ID: 137941443
• Update Time: 2025-05-21

Ethyl 1-(azepan-4-yl)triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(azepan-4-yl)-1H-1,2,3-triazole-4-carboxylate
• Ethyl 1-(azepan-4-yl)triazole-4-carboxylate
• EN300-6512231
• 2248402-69-7

• Inchi： 1S/C11H18N4O2/c1-2-17-11(16)10-8-15(14-13-10)9-4-3-6-12-7-5-9/h8-9,12H,2-7H2,1H3
• InChI Key： MIMXTOZLFVEWBN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C2CCNCCC2)N=N1)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69Ų

Additional information on Ethyl 1-(azepan-4-yl)triazole-4-carboxylate

Ethyl 1-(azepan-4-yl)triazole-4-carboxylate (CAS No. 2248402-69-7): A Comprehensive Overview

Ethyl 1-(azepan-4-yl)triazole-4-carboxylate, identified by its CAS number 2248402-69-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the triazole class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of the azepane ring in its structure adds a unique dimension, enhancing its pharmacological profile and making it a subject of intense research interest.

The chemical structure of Ethyl 1-(azepan-4-yl)triazole-4-carboxylate consists of a triazole ring linked to an azepane moiety, further esterified at the carboxyl position with an ethyl group. This structural arrangement imparts specific steric and electronic properties that are crucial for its interaction with biological targets. The triazole ring is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which are essential for drug-receptor binding. Meanwhile, the azepane ring contributes to the compound's solubility and metabolic stability, making it a promising candidate for further development.

In recent years, there has been a surge in research focused on developing novel compounds with triazole and azepane moieties due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds in treating neurological disorders, infectious diseases, and even certain types of cancer. Ethyl 1-(azepan-4-yl)triazole-4-carboxylate has emerged as a key player in this research landscape, exhibiting intriguing pharmacological properties that warrant further exploration.

One of the most compelling aspects of Ethyl 1-(azepan-4-yl)triazole-4-carboxylate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The triazole ring can serve as a scaffold for further functionalization, allowing chemists to design molecules with tailored biological activities. This flexibility has opened up new avenues for drug development, particularly in the area of targeted therapy where precision and specificity are paramount.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of Ethyl 1-(azepan-4-yl)triazole-4-carboxylate with high accuracy. These computational studies have provided valuable insights into how the compound interacts with biological targets, such as enzymes and receptors. By leveraging these insights, scientists can optimize the compound's structure to enhance its potency and reduce potential side effects.

The synthesis of Ethyl 1-(azepan-4-yl)triazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed innovative synthetic routes that incorporate green chemistry principles, minimizing waste and reducing environmental impact. These sustainable approaches align with the broader goal of developing pharmaceuticals that are both effective and environmentally friendly.

Another area of interest is the pharmacokinetic behavior of Ethyl 1-(azepan-4-yl)triazole-4-carboxylate. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance. These characteristics make it an attractive candidate for further development into a therapeutic agent that can be administered orally or through other non-invasive routes.

The potential therapeutic applications of Ethyl 1-(azepan-4-yl)triazole-4-carboxylate are vast and varied. Preclinical studies have demonstrated its efficacy in models of inflammation, pain management, and neuroprotection. The compound's ability to modulate multiple biological pathways suggests that it could be developed into a broad-spectrum therapeutic agent capable of treating multiple conditions simultaneously.

In conclusion, Ethyl 1-(azepan-4-yl)triazole-4-carboxylate (CAS No. 2248402-69-7) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics for a wide range of diseases.